Cas no 219140-57-5 (2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-)

• Product Name: 2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-
• CAS No: 219140-57-5
• MF: C₁₆H₁₁Cl₂FO
• MW: 309.162346124649
• CID: 1405268
• PubChem ID: 5709107
• Update Time: 2025-04-20

2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)-
• 3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one
• SCHEMBL1224268
• 219140-57-5
• (E)-3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C16H11Cl2FO/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3/b8-6+
• InChI Key： GNGXZQIBNVGQAL-SOFGYWHQSA-N
• SMILES： ClC1=CC=C(C(/C=C/C2C(=CC=CC=2Cl)F)=O)C=C1C

Computed Properties

• Exact Mass: 308.01723
• Monoisotopic Mass: 308.0170985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones